BF3/HY as a microporous solid acid catalyst for regioselective ring-opening of epoxides†
Reaction Chemistry & Engineering Pub Date: 2023-08-17 DOI: 10.1039/D3RE00387F
Abstract
A supported boron trifluoride (BF3/HY) solid acid catalyst was synthesized, resulting in a uniform dispersion of BF3 on the HY support. The combination of Lewis acid centers and hydroxyl groups on the surface of HY made BF3/HY exhibit Brønsted acidity. Functioning as a microporous catalyst, remarkable catalytic efficiency in facilitating ring-opening of epoxides was detected, and different alkyl- and aryl-substituted aldehydes could be obtained with exceptional yields and selectivity. Furthermore, BF3/HY was easy to be separated from the reaction system and the recyclability of this catalytic material was proved by recycling experiments. Since the catalyst was safe, stable and exhibited excellent reactivity, it could be effectively utilized in the synthesis of valuable intermediates in chemical industry.
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Journal Name：Reaction Chemistry & Engineering
Research Products
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CAS no.: 189680-06-6
